Cas no 867299-11-4 ((6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate)

• Product Name: (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate
• CAS No: 867299-11-4
• MF: C₂₂H₁₅BrClN₃O₂S
• MW: 500.7954018116
• CID: 6477139
• PubChem ID: 16254771
• Update Time: 2025-08-05

(6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• (6-chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate
• [6-CHLORO-2-(METHYLSULFANYL)PYRIMIDIN-4-YL]METHYL 2-(4-BROMOPHENYL)QUINOLINE-4-CARBOXYLATE
• Z96341420
• AKOS008049693
• 867299-11-4
• EN300-26609821
• (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate

• Inchi： 1S/C22H15BrClN3O2S/c1-30-22-25-15(10-20(24)27-22)12-29-21(28)17-11-19(13-6-8-14(23)9-7-13)26-18-5-3-2-4-16(17)18/h2-11H,12H2,1H3
• InChI Key： OKKRGXWEDPBVHU-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C1=CC(C(=O)OCC2C=C(N=C(N=2)SC)Cl)=C2C=CC=CC2=N1

Computed Properties

• Exact Mass: 498.97569g/mol
• Monoisotopic Mass: 498.97569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 6
• Complexity: 581
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 90.3Ų

Additional information on (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate

Introduction to (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate (CAS No. 867299-11-4)

(6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate, CAS No. 867299-11-4) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyrimidine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, particularly its fused heterocyclic system and functional groups, make it a promising candidate for further investigation in drug discovery and development.

The molecular structure of (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate consists of a pyrimidine ring substituted at the 6-position with a chlorine atom and at the 2-position with a methylsulfanyl group. This pyrimidine moiety is linked to a methyl group, which in turn is connected to a quinoline carboxylate ester. The quinoline portion of the molecule features a bromine substituent at the 4-position of the phenyl ring, contributing to its overall complexity and potential for interactions with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the binding interactions of this compound with various biological targets. Studies have suggested that the combination of the pyrimidine and quinoline moieties may enhance binding affinity and selectivity, making it an attractive scaffold for developing novel therapeutic agents. Specifically, the presence of both chloro and methylsulfanyl groups on the pyrimidine ring can modulate electronic properties, influencing its reactivity and interaction with enzymes or receptors.

In addition to its structural complexity, (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate exhibits interesting pharmacokinetic properties. The quinoline carboxylate ester moiety can be hydrolyzed in vivo, potentially releasing active metabolites that contribute to its therapeutic effects. This characteristic makes it a versatile intermediate for designing prodrugs or derivatives with enhanced bioavailability and targeted delivery systems.

The bromine substituent on the phenyl ring also plays a crucial role in determining the compound's reactivity and potential biological activity. Bromine atoms are known to participate in various chemical reactions, including cross-coupling reactions, which are widely used in synthetic organic chemistry. This feature allows for further derivatization of (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate to generate new analogs with tailored properties for specific applications.

Current research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery. Pyrimidine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. These activities include antiviral, antibacterial, antifungal, anti-inflammatory, and anticancer effects. The structural diversity of pyrimidine-based compounds allows for fine-tuning their pharmacological profiles by modifying substituents at various positions on the ring system.

The quinoline scaffold is another class of heterocycles that has shown great promise in medicinal chemistry. Quinolines and their derivatives are known for their antimicrobial properties and have been used in treating various infectious diseases. Additionally, some quinoline derivatives have demonstrated anticancer activity by inhibiting key enzymes involved in cell proliferation and survival pathways. The combination of these two heterocyclic systems in (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate suggests potential synergistic effects that could enhance its therapeutic efficacy.

In vitro studies have begun to explore the biological activity of (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate. Initial experiments have shown promising results in terms of inhibitory activity against certain enzymes and cellular pathways relevant to cancer progression. These findings are particularly encouraging as they provide a foundation for further optimization efforts aimed at improving potency and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include nucleophilic substitution reactions on the pyrimidine ring followed by coupling reactions with the quinoline moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the bromine substituent at the desired position on the phenyl ring.

The development of new synthetic methodologies is an ongoing effort in pharmaceutical chemistry. Efficient synthetic routes not only reduce production costs but also allow for rapid access to libraries of compounds for high-throughput screening. The synthesis of (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate exemplifies how modern synthetic strategies can be applied to create complex molecules with potential therapeutic value.

Ethical considerations are also an integral part of pharmaceutical research and development. Ensuring that synthetic processes are environmentally sustainable and that research is conducted responsibly are essential aspects of modern drug discovery. The synthesis of (6-Chloro-2-methylsulfanylpyrimidin-4-yl)methyl 2-(4-bromophenyl)quinoline-4-carboxylate has been designed with these principles in mind, incorporating green chemistry principles where possible.

In conclusion, (6-Chloro-2-methylsulfanylpyrimidin-4-ylmethyl 2-(4-bromophenyl)quinoline - -carboxy l ate, CAS No. 867299 -11 - -44 is a structurally complex organic compound with significant potential in pharmaceutical applications . Its unique combination o f heterocyclic systems , functional groups , an d bioactive properties makes it an intriguing subject for further research . As our understanding o f molecular interactions continues t o e volve , compounds like this one will play an increasingly important role i n developing n ew therapies t o combat various diseases .